(4R)-2-[3-(difluoromethoxy)phenyl]-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid

• Molecular Formula: C26H21F2NO5S
• Molecular Weight: 497.5 g/mol
• IUPAC Name: (4R)-2-[3-(difluoromethoxy)phenyl]-3-(9H-fluoren-9-ylmethoxycarbonyl)-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C26H21F2NO5S/c27-25(28)34-16-7-5-6-15(12-16)23-29(22(14-35-23)24(30)31)26(32)33-13-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-23,25H,13-14H2,(H,30,31)/t22-,23?/m0/s1
• InChI Key: FFHLBMQLTZLBRB-NQCNTLBGSA-N
• Isomeric SMILES: C1[C@H](N(C(S1)C2=CC(=CC=C2)OC(F)F)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Canonical SMILES: C1C(N(C(S1)C2=CC(=CC=C2)OC(F)F)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O

Description

(4R)-2-[3-(difluoromethoxy)phenyl]-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes a thiazolidine ring, a difluoromethoxyphenyl group, and a fluorenylmethoxycarbonyl group. These structural features contribute to its distinct chemical properties and reactivity.

Preparation Methods

The synthesis of (4R)-2-[3-(difluoromethoxy)phenyl]-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid typically involves multiple steps, including the formation of the thiazolidine ring and the introduction of the difluoromethoxyphenyl and fluorenylmethoxycarbonyl groups. The synthetic route may involve the use of reagents such as thionyl chloride, sodium hydride, and various protecting groups to ensure the selective formation of the desired product. Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity .

Chemical Reactions Analysis

(4R)-2-[3-(difluoromethoxy)phenyl]-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced products.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Hydrolysis: Hydrolysis reactions can occur in the presence of water or aqueous acids/bases, leading to the cleavage of specific bonds within the molecule.

Scientific Research Applications

(4R)-2-[3-(difluoromethoxy)phenyl]-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules, serving as an intermediate in organic synthesis.

Biology: The compound may be used in studies involving enzyme inhibition or protein-ligand interactions due to its unique structure.

Industry: It can be utilized in the development of new materials or as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of (4R)-2-[3-(difluoromethoxy)phenyl]-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, potentially inhibiting their activity or modulating their function. The pathways involved may include signal transduction, metabolic processes, or gene expression regulation .

Comparison with Similar Compounds

(4R)-2-[3-(difluoromethoxy)phenyl]-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid can be compared with similar compounds such as:

2-Fluorodeschloroketamine: A dissociative anesthetic related to ketamine, with a fluorine atom replacing the chlorine group.

Thiosulfate: An oxyanion of sulfur with various industrial applications.

These comparisons highlight the unique structural features and reactivity of this compound, distinguishing it from other compounds with similar functionalities.